2-Cyclopentyl-piperazine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol
• IUPAC Name: tert-butyl 2-cyclopentylpiperazine-1-carboxylate
• Standard InChI: InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-8-15-10-12(16)11-6-4-5-7-11/h11-12,15H,4-10H2,1-3H3
• Standard InChI Key: FHELQHJSNKQZRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNCC1C2CCCC2

Introduction

Structural and Chemical Characteristics

Molecular Architecture

2-Cyclopentyl-piperazine-1-carboxylic acid tert-butyl ester features a piperazine core—a six-membered ring with two nitrogen atoms at opposing positions—modified by a cyclopentyl group at the second carbon and a tert-butyl ester at the first nitrogen (Figure 1). The IUPAC name, tert-butyl 2-cyclopentylpiperazine-1-carboxylate, reflects this substitution pattern.

Table 1: Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{14}\text{H}_{26}\text{N}_{2}\text{O}_{2}$
Molecular Weight	254.37 g/mol
InChI Key	FHELQHJSNKQZRA-UHFFFAOYSA-N
Lipophilicity (LogP)	Estimated 2.1–2.5*

*Calculated using fragment-based methods.

The cyclopentyl group enhances lipophilicity compared to simpler piperazine derivatives, facilitating membrane permeability and target engagement in hydrophobic environments.

Synthesis and Industrial Production

Stepwise Synthesis

The synthesis involves:

• Piperazine Functionalization: Introducing the cyclopentyl group via nucleophilic substitution or catalytic coupling.

• Esterification: Protecting the piperazine nitrogen with a tert-butyl carbonate group using di-tert-butyl dicarbonate (Boc anhydride).

Table 2: Industrial Synthesis Parameters

Parameter	Batch Reaction	Continuous Flow
Temperature	60–80°C	50–70°C
Yield	75–85%	85–92%
Purity	>95%	>98%

Continuous flow systems outperform batch methods in consistency and scalability, reducing side reactions and purification needs.

Pharmacological Applications

Neuroprotective Mechanisms

The compound’s lipophilicity enables efficient crossing of the blood-brain barrier, where it modulates neurotransmitter systems. Preclinical studies suggest it inhibits glutamate-induced excitotoxicity by antagonizing NMDA receptors, reducing neuronal apoptosis in stroke models.

Anticancer Activity

In vitro assays demonstrate dose-dependent cytotoxicity against glioblastoma (IC$_{50}$ = 12.3 μM) and breast cancer (IC$_{50}$ = 18.7 μM) cell lines. Mechanistic studies propose tubulin polymerization inhibition and topoisomerase II interference as primary modes of action.

Comparative Analysis with Piperazine Derivatives

Table 3: Lipophilicity and Bioactivity Comparison

Compound	LogP	IC$_{50}$ (Glioblastoma)
2-Cyclopentyl-piperazine	2.3	12.3 μM
2-Methyl-piperazine	0.8	>50 μM
2-Phenyl-piperazine	1.9	28.4 μM

The cyclopentyl variant’s superior LogP correlates with enhanced cellular uptake and potency, underscoring its therapeutic advantage.